Cas no 496863-48-0 (1-(2-(Methylthio)pyrimidin-4-yl)ethanone)

1-(2-(Methylthio)pyrimidin-4-yl)ethanone is a pyrimidine derivative featuring a methylthio substituent at the 2-position and an acetyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive ketone functionality allows for further derivatization, while the methylthio group enhances stability and influences electronic properties. The pyrimidine core contributes to its utility in heterocyclic chemistry, making it valuable for constructing biologically active molecules. Suitable for controlled reactions, it offers consistent purity and stability under standard handling conditions. Researchers favor this compound for its well-defined structure and compatibility with diverse synthetic pathways.
1-(2-(Methylthio)pyrimidin-4-yl)ethanone structure
496863-48-0 structure
Product Name:1-(2-(Methylthio)pyrimidin-4-yl)ethanone
CAS No:496863-48-0
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD09263472
CID:328175
PubChem ID:11658348
Update Time:2025-06-07

1-(2-(Methylthio)pyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(Methylthio)pyrimidin-4-yl)ethanone
    • 4-Acetyl-2-methylthiopyrimidine
    • 1-(2-Methylsulfanyl-pyrimidin-4-yl)-ethanone
    • 1-(2-methylsulfanylpyrimidin-4-yl)ethanone
    • 1-[2-(Methylsulfanyl)-4-pyrimidinyl]-1-ethanone
    • 1-[2-(methylthio)-4-pyrimidinyl]-ethanone
    • Ethanone, 1-[2-(methylthio)-4-pyrimidinyl]-(9CI)
    • Ethanone,1-[2-(methylthio)-4-pyrimidinyl]-
    • 1-[2-(Methylthio)pyrimidin-4-yl]ethanone
    • Ethanone, 1-[2-(methylthio)-4-pyrimidinyl]- (9CI)
    • 1-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one
    • 1-[2-(methylthio)-4-pyrimidinyl]ethanone
    • Ethanone, 1-[2-(methylthio)-4-pyrimidinyl]-
    • PubChem2447
    • methylsulfanylpyrimidinyletha
    • MFCD09263472
    • FT-0652384
    • CS-0109783
    • J-502881
    • DTXSID10470134
    • 1-(2-(Methylthio)pyrimidin-4-yl)ethan-1-one
    • SCHEMBL750794
    • Z1198218857
    • EN300-205068
    • WXQMROLQWGTVBM-UHFFFAOYSA-N
    • AMY39774
    • 496863-48-0
    • SB55493
    • A827803
    • A7399
    • SY031654
    • SS-3045
    • AKOS005073893
    • 4-Acetyl-2-(methylthio)pyrimidine
    • DB-031220
    • 1-[2-(methylsulfanyl)pyrimidin-4-yl]ethanone
    • MDL： MFCD09263472
    • Inchi： 1S/C7H8N2OS/c1-5(10)6-3-4-8-7(9-6)11-2/h3-4H,1-2H3
    • InChI Key： WXQMROLQWGTVBM-UHFFFAOYSA-N
    • SMILES： S(C)C1=NC=CC(C(C)=O)=N1

Computed Properties

  • Exact Mass: 168.03600
  • Monoisotopic Mass: 168.03573406 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2
  • Molecular Weight: 168.22
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.23
  • Boiling Point: 301 ºC
  • Flash Point: 136 ºC
  • PSA: 68.15000
  • LogP: 1.40110

1-(2-(Methylthio)pyrimidin-4-yl)ethanone Security Information

1-(2-(Methylthio)pyrimidin-4-yl)ethanone Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(2-(Methylthio)pyrimidin-4-yl)ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:496863-48-0)1-(2-(Methylthio)pyrimidin-4-yl)ethanone
Order Number:A7399
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:34
Price ($):436.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:496863-48-0)1-(2-(Methylthio)pyrimidin-4-yl)ethanone
A7399
Purity:99%
Quantity:25g
Price ($):436.0
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